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Compound of Interest

Compound Name: Lumiprobe chloride

Cat. No.: B11930959 Get Quote

Executive Summary
Verdict:Validated for Fluorescence Microscopy with Specific Protocol Constraints.

Lumiprobe Cyanine3 chloride is a cost-effective, high-performance alternative to standard Cy3

and Alexa Fluor 555, offering identical spectral properties (Ex 555 nm / Em 570 nm) and high

brightness (ε = 150,000 L⋅mol⁻¹⋅cm⁻¹). However, unlike sulfonated variants (Sulfo-Cy3) or

Alexa Fluor 555, this specific product is hydrophobic.

Critical Insight: Its validation for microscopy relies entirely on the "Solvent Bridge" labeling

protocol. While it requires organic co-solvents (DMSO/DMF) for conjugation, it offers superior

brightness in non-polar mounting media compared to hydrophilic alternatives. This guide

provides the optimized workflows required to validate this fluorophore in your specific imaging

pipeline.

Part 1: Technical Specifications & Benchmarking
To objectively validate Lumiprobe Cyanine3 chloride, we must benchmark it against the

industry standards: Cytiva Cy3 (the originator) and Thermo Fisher Alexa Fluor 555 (the

photostability gold standard).

Table 1: Comparative Technical Specifications
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Feature
Lumiprobe Cyanine3

Chloride
Cytiva (GE) Cy3 Alexa Fluor 555

Core Structure
Non-sulfonated

Cyanine
Sulfonated Cyanine

Sulfonated Cyanine

(Proprietary)

Solubility
Hydrophobic (Soluble

in DMSO/DMF)

Hydrophilic (Water

Soluble)

Hydrophilic (Water

Soluble)

Excitation Max 555 nm 550 nm 555 nm

Emission Max 570 nm 570 nm 565 nm

Extinction Coeff.[1][2]

(ε)

~150,000

L⋅mol⁻¹⋅cm⁻¹

~150,000

L⋅mol⁻¹⋅cm⁻¹

~150,000

L⋅mol⁻¹⋅cm⁻¹

Quantum Yield (Φ) 0.31 ~0.31
~0.10 (Protein

Conjugate)*

Photostability Moderate (Standard) Moderate (Standard) High

Primary Use Case

Cost-effective

labeling; Non-polar

mounting

Standard Aqueous

Labeling

Long-term live cell

imaging

*Note: Quantum yields vary by environment. Cy3 is often brighter than AF555 in non-polar

environments, while AF555 retains brightness better in aqueous buffers.

Part 2: The Validation Workflow
The "Chloride" counterion indicates this is the non-sulfonated form. Direct dissolution in

aqueous buffer will result in precipitation and failed labeling. The following workflow validates

the dye by managing its solubility profile.

Diagram 1: The "Solvent Bridge" Labeling Workflow
This workflow illustrates the critical path to successfully conjugating a hydrophobic dye to a

hydrophilic protein without precipitation.
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Start: 1 mg Cyanine3 Chloride
Step 1: Dissolve in 

Anhydrous DMSO/DMF 
(10 mg/mL)

Step 2: The Solvent Bridge 
Add Dye to Protein 

(Final DMSO < 10%)

 Slow addition 
 while vortexing

Protein Preparation 
(PBS/Bicarbonate, pH 8.3)

Incubate 
1h @ RT (Dark)

Step 3: Purification 
(Gel Filtration / Dialysis)

 Remove free dye 
 & organic solvent Validated Conjugate

Click to download full resolution via product page

Caption: The "Solvent Bridge" protocol ensures hydrophobic Cy3 conjugates to proteins without

precipitation by maintaining <10% organic solvent concentration.

Part 3: Experimental Validation Protocols
To validate this reagent in your lab, perform these three specific assays. These steps move

beyond simple "usage" to rigorous "validation."

Experiment A: The Solubility Stress Test
Objective: Confirm that the specific batch of Cyanine3 Chloride dissolves completely in organic

solvent and does not precipitate protein upon mixing.

Dissolution: Dissolve 1 mg Cyanine3 Chloride in 100 µL anhydrous DMSO. The solution

must be clear, deep red, and particulate-free.

The Drop Test: Add 1 µL of dye solution to 99 µL of PBS.

Pass: Solution remains clear pink/red.

Fail: Visible turbidity or particulate matter forms immediately (indicates dye aggregation;

requires higher organic ratio or different dye).

Experiment B: Degree of Labeling (DOL) Calculation
Objective: Quantify labeling efficiency. A target DOL of 3-6 dyes per antibody is optimal for

microscopy.

Measure Absorbance at 280 nm (
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) and 555 nm (

).[1]

Calculate Protein Concentration (

) correcting for dye absorbance at 280 nm (Correction Factor

for Cy3).

Calculate DOL:

Self-Validation Check: If DOL < 2, increase dye molar excess. If DOL > 8, decrease

excess to prevent self-quenching.

Experiment C: Photostability & Mounting Media
Validation
Objective: Validate the specific advantage of hydrophobic Cy3.

Hypothesis: Hydrophobic Cy3 (Lumiprobe) will outperform hydrophilic variants (AF555) when

mounted in hardening, non-polar mounting media (e.g., DPX, Permount) due to better

environmental compatibility.

Protocol:

Stain duplicate slide sets with Lumiprobe Cy3-IgG and AF555-IgG.

Mount Set A in aqueous media (Fluoromount-G). Mount Set B in dehydrated plastic media

(DPX).

Imaging: Capture images at t=0, 10s, 30s, 60s continuous excitation.

Analysis: Plot normalized intensity vs. time.

Expected Result: Lumiprobe Cy3 should show higher initial brightness and stability in DPX

(Set B) compared to aqueous media.

Part 4: Decision Matrix for Researchers
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When should you choose Lumiprobe Cyanine3 Chloride over the alternatives?

Diagram 2: Reagent Selection Logic

Select Fluorophore for 
555nm Channel

Is the target protein 
sensitive to DMSO/DMF?

Is the application 
Super-Resolution (STORM)?

No (Can tolerate 5-10% DMSO)

Use Sulfo-Cyanine3 
(Water Soluble)

Yes (Strictly Aqueous)

Mounting Media Type?

No (Standard Confocal/Widefield)

Use Cyanine3B 
(High Photostability)

Yes

Use Lumiprobe 
Cyanine3 Chloride

Non-Polar / Plastic (DPX) Cost-Sensitive High Throughput

Use Alexa Fluor 555

Aqueous Mounting

Click to download full resolution via product page

Caption: Selection logic based on solvent tolerance, imaging modality, and mounting media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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